Cas no 510738-34-8 (4-(2,6-difluorophenyl)-1,3-thiazol-2-amine)

4-(2,6-difluorophenyl)-1,3-thiazol-2-amine structure
510738-34-8 structure
Product Name:4-(2,6-difluorophenyl)-1,3-thiazol-2-amine
CAS No:510738-34-8
MF:C9H6F2N2S
MW:212.219147205353
MDL:MFCD03713937
CID:3078500
PubChem ID:777985
Update Time:2025-04-21

4-(2,6-difluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(2,6-Difluoro-phenyl)-thiazol-2-ylamine
    • AKOS000123650
    • 4-(2,6-difluorophenyl)thiazol-2-amine
    • CHEMBL412807
    • Cambridge id 7135026
    • BDBM50377377
    • G22295
    • SCHEMBL1800719
    • 4-(2,6-difluorophenyl)-1,3-thiazol-2-amine
    • 510738-34-8
    • Z94734080
    • CS-0247823
    • EN300-37417
    • MDL: MFCD03713937
    • Inchi: 1S/C9H6F2N2S/c10-5-2-1-3-6(11)8(5)7-4-14-9(12)13-7/h1-4H,(H2,12,13)
    • InChI Key: ZRFCBSGOMCOUJG-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1C(=CC=CC=1F)F

Computed Properties

  • Exact Mass: 212.02197570Da
  • Monoisotopic Mass: 212.02197570Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 335.0±27.0 °C at 760 mmHg
  • Flash Point: 156.4±23.7 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(2,6-difluorophenyl)-1,3-thiazol-2-amine Security Information

4-(2,6-difluorophenyl)-1,3-thiazol-2-amine Pricemore >>

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